Cas no 1344194-88-2 (methyl 4-(1-aminoethyl)piperidine-1-carboxylate)

• Product Name: methyl 4-(1-aminoethyl)piperidine-1-carboxylate
• CAS No: 1344194-88-2
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 4591006
• PubChem ID: 63595683
• Update Time: 2025-05-19

methyl 4-(1-aminoethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-aminoethyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-(1-aminoethyl)-, methyl ester

• Inchi： 1S/C9H18N2O2/c1-7(10)8-3-5-11(6-4-8)9(12)13-2/h7-8H,3-6,10H2,1-2H3
• InChI Key： JLMHKIQMIXYZQD-UHFFFAOYSA-N
• SMILES： N1(C(OC)=O)CCC(C(N)C)CC1

Additional information on methyl 4-(1-aminoethyl)piperidine-1-carboxylate

Comprehensive Overview of Methyl 4-(1-Aminoethyl)piperidine-1-carboxylate (CAS No. 1344194-88-2)

Methyl 4-(1-aminoethyl)piperidine-1-carboxylate (CAS No. 1344194-88-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its CAS number 1344194-88-2, belongs to the class of piperidine derivatives, which are widely utilized in drug discovery and development. Its molecular structure features a piperidine ring substituted with an aminoethyl group and a methyl carboxylate moiety, making it a versatile intermediate for synthesizing bioactive molecules.

The growing interest in methyl 4-(1-aminoethyl)piperidine-1-carboxylate is driven by its potential applications in medicinal chemistry. Researchers are particularly intrigued by its role as a building block for designing novel therapeutics targeting neurological and metabolic disorders. Recent studies have explored its utility in creating small molecule inhibitors and ligands for G-protein-coupled receptors (GPCRs), a hot topic in drug development. With the rise of personalized medicine and AI-driven drug discovery, compounds like this are increasingly valuable for their modularity and synthetic accessibility.

From a synthetic chemistry perspective, CAS 1344194-88-2 offers several advantages. Its piperidine core is a common scaffold in FDA-approved drugs, and the aminoethyl and carboxylate functional groups provide handles for further derivatization. This aligns with the current trend toward fragment-based drug design, where researchers prioritize compounds with high structural diversity. Additionally, the compound's stability under standard laboratory conditions makes it a practical choice for high-throughput screening (HTS) workflows, a key focus area in modern pharmaceutical R&D.

The demand for methyl 4-(1-aminoethyl)piperidine-1-carboxylate has also been fueled by advancements in green chemistry. As industries strive to reduce environmental impact, this compound's potential for atom-efficient synthesis and compatibility with catalytic methods positions it as a sustainable option. Questions frequently searched in academic and industrial circles include: "How to optimize the synthesis of piperidine carboxylates?" or "What are the latest applications of aminoethyl-substituted heterocycles in drug discovery?" These reflect the compound's relevance to contemporary research priorities.

In analytical chemistry, methyl 4-(1-aminoethyl)piperidine-1-carboxylate (CAS 1344194-88-2) is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality standards required for pharmaceutical intermediates. The compound's chiral center at the aminoethyl group also makes it a subject of interest for stereoselective synthesis studies, addressing the broader industry need for enantiomerically pure compounds.

Looking ahead, the versatility of CAS 1344194-88-2 suggests expanding applications in bioconjugation and prodrug development. With the pharmaceutical industry increasingly focusing on targeted drug delivery, this compound's functional groups could enable covalent attachment to biologic therapeutics—a trending topic in biopharmaceutical innovation. Furthermore, its compatibility with click chemistry protocols opens doors for modular assembly of complex molecular architectures, a technique widely adopted in chemical biology.

In summary, methyl 4-(1-aminoethyl)piperidine-1-carboxylate represents a convergence of synthetic utility and biomedical potential. Its CAS number 1344194-88-2 serves as a gateway to a growing body of research exploring its role in next-generation therapeutics. As scientific communities prioritize structure-activity relationship (SAR) studies and computational chemistry, this compound will likely remain a focal point for innovation in organic and medicinal chemistry.